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Compound of Interest

Compound Name: 3-(Boc-amino)propyl bromide

Cat. No.: B042484 Get Quote

Technical Safety Guide: 3-(Boc-amino)propyl
Bromide
CAS Number: 83948-53-2 Synonyms: tert-Butyl N-(3-bromopropyl)carbamate, N-Boc-3-

bromopropylamine

This document provides a comprehensive overview of the safety data, handling procedures,

and emergency protocols for 3-(Boc-amino)propyl bromide, intended for researchers,

scientists, and professionals in drug development. The information is compiled from various

Safety Data Sheets (SDS) and chemical supplier information.

Hazard Identification and Classification
3-(Boc-amino)propyl bromide is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. Based on the Globally Harmonized

System (GHS), this compound presents the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Irritation (Category 2): Causes serious eye irritation.
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Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.

GHS Pictogram:

alt text

Signal Word:Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties
The physical and chemical properties of 3-(Boc-amino)propyl bromide are summarized in the

table below. Note that some values are predicted and should be treated as estimates.
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Property Value Citation(s)

Molecular Formula C₈H₁₆BrNO₂ [1]

Molecular Weight 238.12 g/mol [1]

Appearance
White to off-white low melting

solid or crystalline powder

Melting Point 37-39 °C [2]

Boiling Point 285.3 ± 23.0 °C (Predicted) [3]

Density 1.279 ± 0.06 g/cm³ (Predicted) [3]

Solubility

Sparingly soluble in

chloroform, ethyl acetate, and

methanol.

[3]

Flash Point Not applicable.

Toxicological Information
Quantitative toxicological data such as LD50 (median lethal dose) or LC50 (median lethal

concentration) for 3-(Boc-amino)propyl bromide are not readily available in the public domain

from the conducted searches. However, the GHS classification indicates that the substance is

harmful if swallowed and causes skin, eye, and respiratory irritation.

Exposure Controls and Personal Protection
Due to the hazardous nature of this compound, strict exposure controls must be implemented.

No official occupational exposure limits (e.g., PEL, TLV) have been established for 3-(Boc-
amino)propyl bromide.[4] Therefore, exposure should be minimized to the lowest achievable

level.
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Control Parameter Recommendations Citation(s)

Engineering Controls

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

Eyewash stations and safety

showers must be readily

accessible.

[4]

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[4]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure.

[4]

Respiratory Protection

If dust or aerosols are

generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

[4]

Hygiene Measures

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the work area.

The following diagram illustrates the logic for selecting appropriate Personal Protective

Equipment (PPE).
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Handling 3-(Boc-amino)propyl Bromide

Is work performed in a
chemical fume hood?

Standard PPE:
- Safety Goggles (EN166)

- Nitrile Gloves
- Lab Coat

  Yes     No, but in well-
ventilated area

Potential for dust
or aerosol generation?

Add Respiratory Protection
(e.g., N95 dust mask)

Yes

Full Recommended PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- Respirator

Click to download full resolution via product page

Figure 1. Personal Protective Equipment (PPE) selection workflow.

First-Aid Measures
Immediate action is required in case of exposure. The following flowchart details the first-aid

procedures for different routes of exposure.
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Exposure Occurs

Route of Exposure?

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

1. Immediately flush skin with plenty of water for at least 15 minutes.
2. Remove contaminated clothing.

3. Wash with soap and water.

1. Immediately flush eyes with plenty of water for at least 15 minutes, lifting eyelids.
2. Remove contact lenses, if present and easy to do.

3. Continue rinsing.

1. Move person to fresh air.
2. Keep at rest in a position comfortable for breathing.

3. If not breathing, give artificial respiration.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Never give anything by mouth to an unconscious person.

Seek Immediate Medical Attention

Click to download full resolution via product page

Figure 2. First-aid response workflow for exposure incidents.

Firefighting and Emergency Procedures
In the event of a fire, use appropriate extinguishing media and wear full protective gear.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).

[4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.
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The following diagram outlines the general procedure for responding to a fire involving this

substance.

Fire Involving the Substance

Evacuate non-essential personnel
from the area.

Wear Full Protective Gear and
Self-Contained Breathing Apparatus (SCBA)

Use Suitable Extinguishing Media:
- Water Spray
- Dry Chemical

- CO2
- Alcohol-Resistant Foam

Fight fire from a windward position
and a safe distance.

Click to download full resolution via product page

Figure 3. General firefighting procedure workflow.

Handling, Storage, and Stability
Handling: Use only under a chemical fume hood. Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation. Prevent the formation of dust.[4]

Storage: Keep the container tightly closed in a dry and well-ventilated place. Store under

refrigeration (2-8°C).[4]
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Stability: The compound is stable under recommended storage conditions. It is noted to be

moisture-sensitive.[4]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[4]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include carbon monoxide, carbon dioxide, and nitrogen oxides.[4]

Experimental Protocols
The safety data and classifications presented in the source Safety Data Sheets are typically

based on a combination of experimental data, computational toxicology, and data from

analogous chemical structures. The specific experimental protocols used to derive the GHS

classifications for 3-(Boc-amino)propyl bromide (e.g., OECD guidelines for skin irritation or

acute oral toxicity) were not detailed in the reviewed public documents. Researchers should

handle this compound as if it has confirmed hazardous properties based on the provided

classifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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